Sour Jujube Seed

Plant Description

Sour Jujube Seed (Ziziphus jujuba var. spinosa), known as Suan Zao Ren in Traditional Chinese Medicine (TCM), is derived from the seeds of the wild jujube plant. It is primarily valued for its calming and sedative properties, often used to address insomnia, anxiety, irritability, and palpitations. Its actions are believed to nourish the heart and liver yin, thereby tranquilizing the spirit and promoting restful sleep. Clinical applications frequently involve its use in formulas targeting sleep disturbances and nervous disorders.